Cas no 941898-71-1 (N-4-({2-(3-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: N-4-({2-(3-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 941898-71-1
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 5762989
• PubChem ID: 18567920
• Update Time: 2025-05-30

N-4-({2-(3-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-[2-(3-methoxyphenyl)ethylamino]-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• F2202-0140
• 941898-71-1
• N-(4-(2-((3-methoxyphenethyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide
• AKOS024628114
• N-[4-({[2-(3-methoxyphenyl)ethyl]carbamoyl}methyl)-1,3-thiazol-2-yl]benzamide
• N-4-({2-(3-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C21H21N3O3S/c1-27-18-9-5-6-15(12-18)10-11-22-19(25)13-17-14-28-21(23-17)24-20(26)16-7-3-2-4-8-16/h2-9,12,14H,10-11,13H2,1H3,(H,22,25)(H,23,24,26)
• InChI Key： GJRHVYKMELSUSJ-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC=CC=2)=O)=NC(=C1)CC(NCCC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 395.13036271g/mol
• Monoisotopic Mass: 395.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 109Ų

Additional information on N-4-({2-(3-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide

N-4-({2-(3-Methoxyphenyl)Ethylcarbamoyl}Methyl)-1,3-Thiazol-2-Ylbenzamide: A Comprehensive Overview

The compound with CAS No. 941898-71-1, known as N-4-({2-(3-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzamide group attached to a 1,3-thiazole ring via a carbamoylmethyl linker. The presence of the 3-methoxyphenyl group further enhances its chemical complexity and functional diversity.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The benzamide moiety in this compound is known to exhibit strong binding affinity to certain protein targets, making it a promising candidate for therapeutic applications. Additionally, the methoxyphenyl group contributes to the molecule's lipophilicity, which is crucial for improving bioavailability and pharmacokinetic properties.

From a synthetic perspective, the construction of this compound involves a series of precise organic reactions. The synthesis typically begins with the preparation of the thiazole ring, followed by the introduction of the carbamoylmethyl group. The final step involves coupling this intermediate with the benzamide derivative to form the complete structure. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets rigorous quality standards for both academic and industrial applications.

One of the most exciting aspects of this compound is its potential in bioconjugation chemistry. The thiazole ring can serve as a versatile platform for attaching various functional groups, enabling its use in the development of targeted drug delivery systems. Recent advancements in click chemistry have further expanded its utility, allowing for rapid and efficient modification of the molecule to suit specific biological applications.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. For instance, it has shown promise as an inhibitor of acetylcholinesterase (AChE), which is a key target in Alzheimer's disease research. Furthermore, its ability to penetrate cellular membranes suggests potential applications in intracellular drug delivery systems.

The environmental impact of this compound has also been a subject of recent investigations. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. This property makes it an attractive option for use in biodegradable materials and eco-friendly chemical formulations.

Looking ahead, researchers are exploring novel ways to enhance the bioavailability and efficacy of this compound. One promising approach involves modifying the methoxyphenyl group to improve solubility while maintaining its pharmacological activity. Additionally, efforts are underway to synthesize analogs with enhanced selectivity for specific biological targets, paving the way for more effective therapeutic interventions.

In conclusion, N-4-({2-(3-methoxyphenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide (CAS No. 941898-71-1) represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and biological research, positions it as a valuable tool in modern chemical science.